5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine
Description
5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine is a chemical compound with the molecular formula C10H7F3N2O . It has a molecular weight of 228.17 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code:InChI=1S/C10H7F3N2O/c11-10(12,13)7-3-1-6(2-4-7)8-5-16-9(14)15-8/h1-5H,(H2,14,15) . This indicates the presence of an oxazole ring attached to a phenyl ring with a trifluoromethyl group.
Scientific Research Applications
Synthesis and Derivatization
Synthesis of Oxazoles
A study by Kumar et al. (2012) detailed a two-step synthesis of 2-phenyl-4,5-substituted oxazoles, including 5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine. This process involves intramolecular copper-catalyzed cyclization, showcasing its utility in synthesizing various oxazole derivatives (Kumar et al., 2012).
Derivatization of Oxazole Moieties
Shibata et al. (2010) demonstrated modification at the C5 position of an oxazole ring, including derivatives like 5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine, using Pd-catalyzed coupling reactions. This research highlights the versatility of oxazoles in chemical syntheses (Shibata et al., 2010).
Biological and Pharmaceutical Research
Lipoxygenase Inhibitors
A significant application in pharmaceutical research is described by Suh et al. (2015), where N-aryl-5-aryloxazol-2-amine derivatives, such as 5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine, were synthesized and evaluated as inhibitors of 5-lipoxygenase. This enzyme is crucial in leukotriene synthesis, and the inhibition of 5-lipoxygenase has implications in treating inflammation-related diseases like asthma and rheumatoid arthritis (Suh et al., 2015).
Antimycobacterial Activity
Sriram et al. (2007) investigated the antimycobacterial activities of 1-(5-cyclobutyl-1,3-oxazol-2-yl)-3-(sub)phenyl/pyridylthiourea compounds, which include structures related to 5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine. They found significant in vitro and in vivo activity against Mycobacterium tuberculosis, including multidrug-resistant strains. This demonstrates the potential of oxazole derivatives in developing new antimycobacterial agents (Sriram et al., 2007).
properties
IUPAC Name |
5-[4-(trifluoromethyl)phenyl]-1,3-oxazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O/c11-10(12,13)7-3-1-6(2-4-7)8-5-15-9(14)16-8/h1-5H,(H2,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ANIWYAYRDALXKU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(O2)N)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-(Trifluoromethyl)phenyl)oxazol-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![FC(C1=CC=C(C=N1)C(C)C[O])(F)F](/img/structure/B2421439.png)
![N-(2-(6-((2-chloro-6-fluorobenzyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-fluorobenzamide](/img/structure/B2421442.png)
![1-({[5-(2,5-Dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}acetyl)-1,2,3,4-tetrahydroquinoline](/img/structure/B2421444.png)
![3-{4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5-(trifluoromethyl)-2-pyridinecarbonitrile](/img/structure/B2421447.png)
